Cas no 73029-29-5 (8-methoxy-1,3-dimethylpyrimido[4,5-b]quinoline-2,4(1H,3H)-dione)

• Product Name: 8-methoxy-1,3-dimethylpyrimido[4,5-b]quinoline-2,4(1H,3H)-dione
• CAS No: 73029-29-5
• MF: C₁₄H₁₃N₃O₃
• MW: 271.271322965622
• CID: 1758959
• PubChem ID: 2785950
• Update Time: 2025-04-21

8-methoxy-1,3-dimethylpyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-1,3-dimethylpyrimido[4,5-b]quinoline-2,4(1H,3H)-dione
• 8-methoxy-1,3-dimethylpyrimido[4,5-b]quinoline-2,4-dione
• 73029-29-5
• ZINC00088274
• Oprea1_303663
• DTXSID30382987

• Inchi： 1S/C14H13N3O3/c1-16-12-10(13(18)17(2)14(16)19)6-8-4-5-9(20-3)7-11(8)15-12/h4-7H,1-3H3
• InChI Key： WUGKYUYANCHPLR-UHFFFAOYSA-N
• SMILES： O=C1C2=CC3C=CC(=CC=3N=C2N(C)C(N1C)=O)OC

Computed Properties

• Exact Mass: 271.09579
• Monoisotopic Mass: 271.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.338
• Boiling Point: 464.1°C at 760 mmHg
• Flash Point: 234.5°C
• Refractive Index: 1.642
• PSA: 62.74